N-(4-chlorophenyl)-6-nitro-1,2-benzoxazole-3-carboxamide

• IUPAC Name: N-(4-chlorophenyl)-6-nitro-1,2-benzoxazole-3-carboxamide
• InChI: InChI=1S/C14H8ClN3O4/c15-8-1-3-9(4-2-8)16-14(19)13-11-6-5-10(18(20)21)7-12(11)22-17-13/h1-7H,(H,16,19)
• InChI Key: SQZILFZYOYHIMU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=O)C2=NOC3=C2C=CC(=C3)[N+](=O)[O-])Cl
• Molecular Formula: C14H8ClN3O4
• Molecular Weight: 317.68 g/mol

Description

N-(4-chlorophenyl)-6-nitro-1,2-benzoxazole-3-carboxamide, commonly known as CNQX, is a potent and selective antagonist of the ionotropic glutamate receptors. It is widely used in scientific research to study the mechanisms of synaptic transmission, plasticity, and excitotoxicity in the central nervous system.

Mechanism of Action

CNQX acts as a competitive antagonist of the AMPA and kainate subtypes of ionotropic glutamate receptors. It binds to the receptor at the glutamate binding site and prevents the binding of glutamate, thereby blocking the excitatory synaptic transmission. CNQX has a high affinity for the AMPA receptors and a lower affinity for the kainate receptors.
Biochemical and physiological effects:
CNQX has been shown to block the induction of long-term potentiation (LTP), a form of synaptic plasticity that is thought to underlie learning and memory. It also blocks the induction of long-term depression (LTD), another form of synaptic plasticity that is thought to be involved in the regulation of synaptic strength. CNQX has been shown to protect neurons from excitotoxicity, a process by which excessive glutamate release leads to neuronal death.

Advantages and Limitations for Lab Experiments

CNQX is a potent and selective antagonist of the AMPA and kainate subtypes of ionotropic glutamate receptors, making it a valuable tool for investigating the role of glutamate receptors in synaptic transmission and plasticity. However, it is important to note that CNQX is not a selective antagonist of all glutamate receptors, and it may have off-target effects on other ion channels or receptors. Additionally, CNQX has a relatively short half-life and may require frequent administration in experiments.

Future Directions

1. Investigating the role of glutamate receptors in neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
2. Developing more selective and long-lasting antagonists of glutamate receptors.
3. Investigating the role of glutamate receptors in the development and plasticity of neural circuits.
4. Investigating the role of glutamate receptors in the regulation of mood and emotion.
5. Investigating the potential therapeutic use of glutamate receptor antagonists in the treatment of neurological and psychiatric disorders.

Scientific Research Applications

CNQX is widely used in scientific research to study the mechanisms of synaptic transmission and plasticity in the central nervous system. It is commonly used to block the activity of the AMPA and kainate subtypes of ionotropic glutamate receptors, which are important mediators of excitatory synaptic transmission in the brain. CNQX has also been used to investigate the role of glutamate receptors in various neurological and psychiatric disorders, including epilepsy, stroke, and schizophrenia.